Cas no 14493-37-9 (1-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 14493-37-9
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 196517
• PubChem ID: 5743371
• Update Time: 2025-04-23

1-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-amino-
• 1-aminopyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, amino-
• Amino-2,4(1H,3H)-pyrimidinedione
• 1-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C4H5N3O2/c5-7-2-1-3(8)6-4(7)9/h1-2H,5H2,(H,6,8,9)
• InChI Key： IILMINFWXULDNN-UHFFFAOYSA-N
• SMILES： O=C1NC(C=CN1N)=O

Computed Properties

• Exact Mass: 127.03825

Experimental Properties

• PSA: 75.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-amino-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 2,4(1H,3H)-Pyrimidinedione,1-amino- (CAS No. 14493-37-9)

2,4(1H,3H)-Pyrimidinedione,1-amino-, with the CAS number 14493-37-9, is a specialized organic compound that belongs to the pyrimidine family. This compound has garnered significant attention in the fields of pharmaceutical research, biochemistry, and material science due to its unique structural properties and potential applications. The molecular formula of this compound is C₄H₅N₃O₂, and it is characterized by the presence of an amino group attached to the pyrimidine ring, which enhances its reactivity and utility in various chemical reactions.

The 1-amino-2,4(1H,3H)-pyrimidinedione structure is a key intermediate in the synthesis of nucleoside analogs, which are widely used in antiviral and anticancer drug development. Researchers are particularly interested in this compound due to its potential role in creating novel therapeutics for diseases such as COVID-19 and cancer. The ongoing global health crisis has heightened the demand for innovative drug candidates, and 14493-37-9 is being explored as a building block for such applications.

In addition to its pharmaceutical relevance, 2,4(1H,3H)-Pyrimidinedione,1-amino- is also studied for its role in biochemical pathways. It serves as a precursor in the biosynthesis of nucleic acids, making it a critical component in genetic research. The compound's ability to participate in hydrogen bonding and its planar structure make it an ideal candidate for studying DNA and RNA interactions. This has led to its use in molecular biology and biotechnology applications, where understanding nucleic acid behavior is paramount.

From a commercial perspective, the demand for CAS 14493-37-9 has been steadily increasing, driven by its applications in drug discovery and biomedical research. Suppliers and manufacturers are focusing on optimizing synthesis routes to ensure high purity and yield, catering to the needs of academic and industrial researchers. The compound is typically available in powder form, with purity levels exceeding 98%, making it suitable for sensitive experimental procedures.

One of the most frequently asked questions about 1-amino-2,4(1H,3H)-pyrimidinedione is its stability and storage conditions. The compound is relatively stable under standard laboratory conditions but should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Researchers also inquire about its solubility, which is moderate in water and improves in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol.

The synthesis of 2,4(1H,3H)-Pyrimidinedione,1-amino- involves multi-step organic reactions, often starting from readily available pyrimidine derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve efficiency and reduce by-products. These innovations align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

Another area of interest is the compound's potential in material science. Its conjugated ring system and functional groups make it a candidate for developing organic semiconductors and photovoltaic materials. Researchers are exploring its use in flexible electronics and energy storage devices, leveraging its electronic properties for next-generation technologies.

In summary, 2,4(1H,3H)-Pyrimidinedione,1-amino- (CAS 14493-37-9) is a versatile compound with broad applications in pharmaceuticals, biochemistry, and material science. Its role in drug development, nucleic acid research, and advanced materials underscores its importance in modern science. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow significantly.